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Compound of Interest

Compound Name: Isopropyl lactate

Cat. No.: B1615176 Get Quote

For researchers, scientists, and drug development professionals, the selection of an

appropriate solvent is a critical decision that impacts reaction efficiency, product purity,

formulation stability, and overall process sustainability. As the chemical and pharmaceutical

industries pivot towards greener alternatives, lactate esters derived from renewable resources

have emerged as leading candidates to replace conventional volatile organic compounds

(VOCs). Among these, isopropyl lactate and ethyl lactate are particularly prominent due to

their favorable safety profiles and biodegradability.

This guide offers an objective, data-driven comparison of these two solvents, providing the

necessary information to make an informed choice based on specific experimental and

manufacturing needs.

Physicochemical Properties: A Head-to-Head
Comparison
The fundamental physical and chemical characteristics of a solvent dictate its behavior and

suitability for various applications. Isopropyl lactate, with its larger alkyl chain, exhibits a

higher boiling point and viscosity compared to ethyl lactate. These differences can be crucial

for processes requiring specific evaporation rates or flow characteristics.
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Property Isopropyl Lactate Ethyl Lactate

CAS Number 617-51-6[1] 97-64-3[2]

Molecular Formula C₆H₁₂O₃[1][3] C₅H₁₀O₃[2]

Molecular Weight ( g/mol ) 132.16[1][3] 118.13[2]

Boiling Point (°C) 166 - 168[1] 154[2]

Melting Point (°C) Not available -26[2]

Density (g/cm³ at 25°C) 0.988[1] 1.031[2]

Viscosity (cP at 25°C) Not available 4.7[4]

Flash Point (°C) 57[1] 46[3]

Solubility in Water Soluble Miscible[2]

Hansen Solubility Parameters

(MPa½)

* δD (Dispersion) Not available 16.0[4]

δP (Polar) Not available 7.6[4]

δH (Hydrogen Bonding)* Not available 12.5[4]

Performance Comparison
While both solvents are versatile, their performance can differ depending on the application,

from dissolving active pharmaceutical ingredients (APIs) to serving as a medium for organic

synthesis.

Solubility of Active Pharmaceutical Ingredients (APIs)
The efficacy of a solvent in dissolving a target compound is a primary concern in drug

formulation. The choice between isopropyl lactate and ethyl lactate can depend on the

specific polarity and hydrogen bonding capabilities required for a given API.

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/publication/223867159_Vapor-liquid_equilibria_and_excess_volumes_of_the_binary_systems_ethanolethyl_lactate_isopropanolisopropyl_lactate_and_n-butanoln-butyl_lactate_at_101325kPa
https://www.vignevin.com/wp-content/uploads/2021/05/2018_Puentes-et-al_J.-Chem.-Eng.-Data__Archive-ouverte-Toulouse_ANGLAIS.pdf
https://www.researchgate.net/publication/223867159_Vapor-liquid_equilibria_and_excess_volumes_of_the_binary_systems_ethanolethyl_lactate_isopropanolisopropyl_lactate_and_n-butanoln-butyl_lactate_at_101325kPa
https://biviture.com/the-ultimate-guide-to-bio-based-lactate-esters/
https://www.vignevin.com/wp-content/uploads/2021/05/2018_Puentes-et-al_J.-Chem.-Eng.-Data__Archive-ouverte-Toulouse_ANGLAIS.pdf
https://www.researchgate.net/publication/223867159_Vapor-liquid_equilibria_and_excess_volumes_of_the_binary_systems_ethanolethyl_lactate_isopropanolisopropyl_lactate_and_n-butanoln-butyl_lactate_at_101325kPa
https://biviture.com/the-ultimate-guide-to-bio-based-lactate-esters/
https://www.vignevin.com/wp-content/uploads/2021/05/2018_Puentes-et-al_J.-Chem.-Eng.-Data__Archive-ouverte-Toulouse_ANGLAIS.pdf
https://www.researchgate.net/publication/223867159_Vapor-liquid_equilibria_and_excess_volumes_of_the_binary_systems_ethanolethyl_lactate_isopropanolisopropyl_lactate_and_n-butanoln-butyl_lactate_at_101325kPa
https://www.vignevin.com/wp-content/uploads/2021/05/2018_Puentes-et-al_J.-Chem.-Eng.-Data__Archive-ouverte-Toulouse_ANGLAIS.pdf
https://www.vignevin.com/wp-content/uploads/2021/05/2018_Puentes-et-al_J.-Chem.-Eng.-Data__Archive-ouverte-Toulouse_ANGLAIS.pdf
https://www.researchgate.net/publication/223867159_Vapor-liquid_equilibria_and_excess_volumes_of_the_binary_systems_ethanolethyl_lactate_isopropanolisopropyl_lactate_and_n-butanoln-butyl_lactate_at_101325kPa
https://www.vignevin.com/wp-content/uploads/2021/05/2018_Puentes-et-al_J.-Chem.-Eng.-Data__Archive-ouverte-Toulouse_ANGLAIS.pdf
https://biviture.com/ethyl-lactate-solvents-vs-traditional-green-solvent/
https://www.researchgate.net/publication/223867159_Vapor-liquid_equilibria_and_excess_volumes_of_the_binary_systems_ethanolethyl_lactate_isopropanolisopropyl_lactate_and_n-butanoln-butyl_lactate_at_101325kPa
https://biviture.com/the-ultimate-guide-to-bio-based-lactate-esters/
https://www.vignevin.com/wp-content/uploads/2021/05/2018_Puentes-et-al_J.-Chem.-Eng.-Data__Archive-ouverte-Toulouse_ANGLAIS.pdf
https://biviture.com/ethyl-lactate-solvents-vs-traditional-green-solvent/
https://biviture.com/ethyl-lactate-solvents-vs-traditional-green-solvent/
https://biviture.com/ethyl-lactate-solvents-vs-traditional-green-solvent/
https://www.benchchem.com/product/b1615176?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The universally recognized shake-flask method is the gold standard for determining the

equilibrium solubility of a compound.[5]

Preparation: An excess amount of the solid API is added to a known volume of the selected

solvent (isopropyl lactate or ethyl lactate) in a sealed, appropriately sized flask or vial.[5]

Equilibration: The flasks are agitated in a mechanical shaker or thermomixer at a constant

temperature (e.g., 25°C or 37°C) for a sufficient duration (typically 18-24 hours or longer) to

ensure equilibrium is achieved.[4][6] The pH of the suspension should be checked at the

beginning and end of the experiment.[5]

Phase Separation: After equilibration, the suspension is allowed to settle. The supernatant is

then carefully filtered, often using a syringe filter (e.g., 0.45 µm), to remove all undissolved

solid particles.[7]

Quantification: The concentration of the dissolved API in the clear filtrate is determined using

a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or

UV-Vis spectrophotometry, against a standard calibration curve.[4][6][7]

Illustrative Solubility Data

While direct comparative studies are limited, the following table presents hypothetical data to

illustrate how results could be presented for selecting a solvent for two common APIs.

API
Solubility in Isopropyl
Lactate (mg/mL at 25°C)

Solubility in Ethyl Lactate
(mg/mL at 25°C)

Celecoxib 22 25

Naproxen 150 175

(Note: The data in this table is

illustrative and intended to

demonstrate a comparative

format. Actual solubility should

be determined experimentally

using the protocol described.)
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Environmental, Health, and Safety (EHS) Profile
A key driver for the adoption of lactate esters is their superior EHS profile compared to

traditional solvents. Both are considered readily biodegradable and exhibit low toxicity.

EHS Parameter Isopropyl Lactate Ethyl Lactate

Biodegradability Readily biodegradable[1] Readily biodegradable[3][4]

Toxicity (Oral LD50, Rat)
~2500 mg/kg (converted from

2.5 mL/kg)[3][8]
>5000 mg/kg[2]

Regulatory Status
Generally used in industrial

applications[1]

Generally Recognized as Safe

(GRAS) by FDA for food use[3]

[4]

Experimental Protocol: Ready Biodegradability (OECD 301B - CO₂ Evolution Test)

This standard test assesses the degree to which a substance is broken down by

microorganisms.

Test Setup: The test substance is added as the sole source of organic carbon to a mineral

medium, which is then inoculated with activated sludge from a wastewater treatment plant.[9]

[10]

Incubation: The mixture is incubated in sealed vessels for 28 days under aerobic conditions

with constant agitation.[9][11]

CO₂ Measurement: The carbon dioxide produced by microbial respiration is trapped (e.g., in

a barium hydroxide solution) and measured periodically.[9][10]

Analysis: The percentage of biodegradation is calculated by comparing the amount of CO₂

produced to the theoretical maximum (ThCO₂). A substance is considered "readily

biodegradable" if it reaches 60% of the ThCO₂ within a 10-day window during the 28-day

test.[9][11]
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To aid in the practical application of this information, the following diagrams illustrate key

decision-making and experimental processes.

Define Application Needs
(e.g., Reaction, Formulation)

Compare Physicochemical Properties
(Boiling Pt, Viscosity, Polarity)

Conduct API Solubility Tests

Evaluate EHS & Regulatory Profile

Select Optimal Solvent

Choose Isopropyl Lactate

Higher Temp Reaction Needed
Slower Evaporation Desired

Choose Ethyl Lactate

Lower Viscosity Needed
GRAS Status Required

Click to download full resolution via product page

Caption: Logical workflow for green solvent selection.
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Add Excess API to Solvent

Agitate at Constant Temp
(e.g., 24h at 25°C)

Filter Suspension
(0.45 µm Syringe Filter)

Quantify API in Filtrate
(e.g., HPLC)

Determine Solubility (mg/mL)

Click to download full resolution via product page

Caption: Experimental workflow for the Shake-Flask method.

Conclusion
Both isopropyl lactate and ethyl lactate are excellent, sustainable alternatives to traditional

organic solvents. The optimal choice is application-dependent.

Isopropyl Lactate is preferable for applications requiring a higher boiling point and slower

evaporation rate, such as in certain coating formulations or higher-temperature organic

reactions.

Ethyl Lactate is often favored for its lower viscosity, which is beneficial for spray applications

and formulations requiring better flow. Its GRAS status also makes it a strong candidate for

pharmaceutical and food-related applications.[3][4]
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Ultimately, the selection process should be guided by experimental data. By utilizing the

standardized protocols outlined in this guide, researchers and developers can confidently

select the most effective and sustainable lactate ester for their specific needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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